Cas no 1421461-97-3 (N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide)

• Product Name: N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide
• CAS No: 1421461-97-3
• MF: C₂₁H₂₁ClN₄O₂
• MW: 396.870043516159
• CID: 5892458
• PubChem ID: 71789050
• Update Time: 2025-10-29

N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenylimidazol-1-yl)propyl]oxamide
• N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide
• AKOS024538830
• F6209-0399
• VU0536824-1
• N1-(2-chlorobenzyl)-N2-(3-(2-phenyl-1H-imidazol-1-yl)propyl)oxalamide
• 1421461-97-3

• Inchi： 1S/C21H21ClN4O2/c22-18-10-5-4-9-17(18)15-25-21(28)20(27)24-11-6-13-26-14-12-23-19(26)16-7-2-1-3-8-16/h1-5,7-10,12,14H,6,11,13,15H2,(H,24,27)(H,25,28)
• InChI Key： DQDXWZIAORYDSH-UHFFFAOYSA-N
• SMILES： C(NCCCN1C(C2=CC=CC=C2)=NC=C1)(=O)C(NCC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 396.1353036g/mol
• Monoisotopic Mass: 396.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide

Comprehensive Overview of N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide (CAS No. 1421461-97-3)

N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide, identified by its CAS No. 1421461-97-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 2-chlorophenyl group, a phenyl-imidazole moiety, and an ethanediamide backbone. Its intricate design makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's imidazole ring is particularly noteworthy, as this heterocyclic structure is prevalent in many biologically active molecules. Imidazole derivatives are known for their roles in drug development, especially in targeting enzymes and receptors. The presence of the 2-chlorophenyl group further enhances its potential for selective binding, a feature highly sought after in the design of small-molecule inhibitors and modulators.

In recent years, the scientific community has shown growing interest in N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide due to its potential applications in cancer research and neurodegenerative diseases. Studies suggest that compounds with similar structures exhibit promising activity against specific protein targets involved in cell proliferation and apoptosis. This aligns with current trends in precision medicine, where researchers aim to develop tailored therapies with minimal side effects.

Another area of exploration for this compound is its role in anti-inflammatory and immunomodulatory pathways. The phenyl-imidazole component is often associated with modulating immune responses, making it a candidate for investigating autoimmune disorders. With the rise of personalized healthcare, such compounds are increasingly studied for their ability to interact with specific biological markers.

From a synthetic chemistry perspective, CAS No. 1421461-97-3 represents a challenging yet rewarding target for organic synthesis. Its multi-functional groups require precise stepwise reactions and protection-deprotection strategies. Researchers often employ advanced techniques like NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity, ensuring reliable results in downstream applications.

The compound's relevance extends to computational chemistry and drug docking studies. Molecular modeling tools are used to predict its interactions with biological targets, saving time and resources in early-stage drug discovery. This approach is particularly valuable in the era of AI-driven drug design, where virtual screening accelerates the identification of lead compounds.

As the demand for innovative therapeutics grows, N'-[(2-chlorophenyl)methyl]-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]ethanediamide continues to be a focal point in interdisciplinary research. Its versatility and potential applications in oncology, neurology, and immunology make it a compelling subject for future studies. With ongoing advancements in biochemical assays and high-throughput screening, this compound may soon unlock new possibilities in modern medicine.